Cas no 80675-31-6 (1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-)
80675-31-6 structure
Product Name:1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
CAS No:80675-31-6
MF:C8H15NO4S
MW:221.27400135994
CID:727328
PubChem ID:3018953
Update Time:2025-04-19
1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
- 2-methyl-3-(2-methylprop-2-enoylamino)propane-1-sulfonate
- 2-methyl-3-[(2-methyl-1-oxoallyl)amino]propanesulphonate
- DTXSID101001408
- 80675-31-6
- EINECS 279-529-6
- SCHEMBL462252
- 2-Methyl-3-((2-methyl-1-oxoallyl)amino)propanesulphonate
- 2-Methyl-N-(2-methyl-3-sulfopropyl)prop-2-enimidic acid
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- Inchi: 1S/C8H15NO4S/c1-6(2)8(10)9-4-7(3)5-14(11,12)13/h7H,1,4-5H2,2-3H3,(H,9,10)(H,11,12,13)
- InChI Key: DZZPJONMESFAOJ-UHFFFAOYSA-N
- SMILES: S(CC(C)CNC(C(=C)C)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 221.072
- Monoisotopic Mass: 221.072
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 91.8Ų
1-Propanesulfonic acid,2-methyl-3-[(2-methyl-1-oxo-2-propen-1-yl)amino]- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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